8-(2-aminophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 6-(2-aminophenyl)-4,7-dimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H22N6O2/c1-14-7-6-8-16(11-14)13-28-21(30)19-20(26(3)23(28)31)25-22-27(19)12-15(2)29(22)18-10-5-4-9-17(18)24/h4-12H,13,24H2,1-3H3
• InChI Key: BSVSZYAWKAFRBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3C=C(N4C5=CC=CC=C5N)C)N(C2=O)C

Description

8-(2-Aminophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic purine derivative characterized by a fused imidazo[2,1-f]purine core. Its molecular formula is C₂₄H₂₄N₆O₂, with an average mass of 428.496 Da and a monoisotopic mass of 428.196074 Da (ChemSpider ID: 11101798) . Structurally, it features:

• A 2-aminophenyl group at position 8, which may enhance receptor-binding interactions.
• 1,7-dimethyl substitutions on the purine ring, contributing to metabolic stability.

Biological Activity

8-(2-aminophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a heterocyclic compound with significant biological activity. This compound belongs to the imidazopurine class and is characterized by its complex structure, which contributes to its potential therapeutic effects. This article reviews its biological activities, including anticancer and antimicrobial properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C23H21N5O3
• Molecular Weight : 415.4 g/mol
• CAS Number : 919041-36-4

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within cells. These interactions can modulate various cellular pathways, influencing processes such as cell proliferation and apoptosis. The imidazo[2,1-f]purine core is crucial for these properties, often linked to anticancer and antimicrobial activities.

Anticancer Activity

Research indicates that compounds similar to 8-(2-aminophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione exhibit significant anticancer properties.

Case Study: Anticancer Efficacy

A study synthesized a series of imidazo[2,1-f]purine derivatives and evaluated their cytotoxic effects on various human cancer cell lines. The results revealed that certain modifications on the phenyl ring enhanced anticancer activity significantly.

Compound	Cell Line Tested	IC50 (µM)
A	MCF-7	5.6
B	HeLa	4.2
C	A549	6.8

The mechanism involves inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.

Antimicrobial Activity

The compound also demonstrates promising antimicrobial properties. In vitro studies have indicated its effectiveness against a range of bacteria and fungi.

Case Study: Antimicrobial Testing

An investigation assessed the antimicrobial efficacy of similar compounds against Escherichia coli and Aspergillus niger. The study found the following Minimum Inhibitory Concentrations (MIC):

Pathogen	MIC (µg/mL)
E. coli	15
A. niger	20

These results suggest that the compound may serve as a potential lead for developing new antimicrobial agents.

Comparative Analysis with Similar Compounds

Similar compounds to 8-(2-aminophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione include other heterocyclic compounds with similar structural features. These comparisons can provide insights into structure-activity relationships critical for drug development.

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and structural profiles of 8-(2-aminophenyl)-1,7-dimethyl-3-(3-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione are contextualized below alongside key analogs (Table 1).

Table 1: Structural and Functional Comparison of Imidazo[2,1-f]purine-2,4-dione Derivatives

Compound Name	Molecular Formula	Molecular Weight	Primary Targets	Key Pharmacological Activities	Pharmacokinetic Properties	Safety Profile
Target Compound (This Article)	C₂₄H₂₄N₆O₂	428.50	Not fully characterized	Likely modulates 5-HT receptors (inferred from structural analogs)	Moderate lipophilicity (predicted)	Undocumented in evidence
CB11 (8-(2-aminophenyl)-3-butyl-1,6,7-trimethyl analog)	C₂₃H₂₆N₆O₂	442.50	PPARγ	Induces PPARγ-dependent apoptosis in NSCLC cells; ROS production, caspase-3 activation	High metabolic stability (HLM assay)	No reported cardiovascular risks
3i (Fluorophenylpiperazinylalkyl analog)	C₂₃H₂₉FN₈O₂	492.53	5-HT₁A/5-HT₇	Antidepressant (FST ED₅₀: 2.5 mg/kg); anxiolytic in mice	Moderate lipophilicity (MEKC logP = 3.2)	No anticholinergic effects
AZ-853 (2-Fluorophenylpiperazinyl analog)	C₂₄H₂₉FN₈O₂	504.54	5-HT₁A (Ki = 0.6 nM)	Antidepressant (FST); superior brain penetration	Moderate metabolic stability (HLM t₁/₂ = 45 min)	Weight gain, hypotension
AZ-861 (3-Trifluoromethylphenyl analog)	C₂₅H₂₈F₃N₈O₂	554.55	5-HT₁A (Ki = 0.2 nM)	Stronger 5-HT₁A agonism; antidepressant (FST)	Lower brain penetration vs. AZ-853	Lipid metabolism disturbances

Key Findings from Comparative Analysis

Structural Determinants of Target Selectivity: The 2-aminophenyl group in the target compound and CB11 is associated with divergent target engagement: CB11 activates PPARγ , whereas AZ-853/AZ-861 (with piperazinylalkyl chains) preferentially bind 5-HT₁A receptors . Fluorine substitutions (e.g., in 3i and AZ-853) enhance 5-HT₁A affinity and metabolic stability .

Pharmacokinetic Variability :

• Lipophilicity : Piperazinylalkyl derivatives (e.g., 3i, AZ-853) exhibit moderate logP values (~3.2), balancing blood-brain barrier penetration and systemic exposure .
• Metabolic Stability : CB11 and AZ-853 demonstrate robust stability in human liver microsomes (HLM), whereas AZ-861’s trifluoromethyl group reduces brain bioavailability .

Safety Profiles: Cardiovascular Risks: AZ-853’s α₁-adrenolytic activity correlates with hypotension, a side effect absent in CB11 and AZ-861 . Metabolic Effects: AZ-861 induces lipid disturbances, while AZ-853 causes weight gain—both linked to structural differences in arylpiperazine substituents .

Functional Outcomes: Antidepressant Efficacy: 3i and AZ-853 show potent activity in the forced swim test (FST), but AZ-853’s superior brain penetration makes it more clinically promising . Enzyme Inhibition: Most analogs exhibit weak PDE4B/PDE10A inhibition, underscoring selectivity for monoaminergic targets over phosphodiesterases .

Q & A

Q. Example Table :

Substituent	Bioactivity (IC₅₀, μM)	Source
3-Methylbenzyl	0.8 ± 0.2 (Kinase X)
4-Fluorobenzyl	1.5 ± 0.3 (Kinase X)

Advanced: What computational methods predict target interactions for this compound?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model binding to purine receptors (e.g., adenosine A₂A). suggests the imidazo-purine core fits into hydrophobic pockets .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100 ns (GROMACS/AMBER). observed conformational shifts in solvent-exposed regions .
• QSAR Models : Train models using datasets from and to predict logP and BBB permeability.

Key Finding : Methoxy groups () increase solubility but reduce membrane penetration .

Basic: How stable is this compound under varying storage conditions?

Methodological Answer:
Stability depends on functional groups:

Condition	Stability Profile	Mitigation Strategy
Light	Degrades via photooxidation (aminophenyl group).	Store in amber vials at -20°C .
pH	Stable at pH 6-8; hydrolyzes in acidic/basic conditions.	Use buffered solutions (PBS) for in vitro assays .
Humidity	Hygroscopic; forms hydrates altering crystallinity.	Use desiccants (silica gel) .

Data from : 90% purity retained after 6 months at -20°C.

Advanced: Why do in vitro and in vivo efficacy data often conflict?

Methodological Answer:
Pharmacokinetic factors dominate discrepancies:

• Metabolism : Cytochrome P450 enzymes (e.g., CYP3A4) oxidize the methylbenzyl group, reducing bioavailability ().
• Plasma Protein Binding : >90% binding () limits free drug concentration.
• Tissue Penetration : LogP ~2.5 () suggests moderate blood-brain barrier permeability.

Q. Resolution Strategy :

• Use PK/PD modeling (e.g., Phoenix WinNonlin) to correlate dosing and effect .
• Modify substituents (e.g., replace methyl with trifluoromethyl) to enhance metabolic stability .